Ethyl [(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate

• IUPAC Name: ethyl 2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C14H16N2O3S2/c1-2-19-10(17)7-20-14-15-12(18)11-8-5-3-4-6-9(8)21-13(11)16-14/h2-7H2,1H3,(H,15,16,18)
• InChI Key: PWDOBWRTZNVNCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol
• CAS No.: 54968-59-1

Description

This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at position 1. Thiophene and its derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Chemical Structure and Reactions

Ethyl 4-chloroacetoacetate reacts with 4-amino-6-hydroxy-2-pyrimidinethiol to yield complex compounds through condensation reactions. These reactions have been studied for understanding the cyclization to poly-cyclic lactams, rather than lactones, when treated with triethylamine, demonstrating the compound's reactivity and potential utility in synthesizing novel heterocyclic compounds (Campaigne, Folting, Huffman, & Selby, 1981).

Novel Synthesis Approaches

A tandem multi-component synthesis approach has been applied to similar structures, leading to the production of 5,7-diaryl-5,6,7,8-tetrahydro-1H-pyrido[3,4-b][1,4]thiazin-2(3H)-ones . This demonstrates the compound's flexibility in contributing to the synthesis of complex heterocycles through innovative chemical pathways (Raja & Perumal, 2006).

Potential Applications in Organic Synthesis

Alkyl 2-(2-benzothiazolylsulfinyl)acetates have been identified as useful reagents for the sulfinyl-Knoevenagel reaction , producing compounds with structures present in biologically active natural products. This showcases the relevance of the compound's derivatives in synthesizing valuable organic molecules with potential biological activities (Du, Kawatani, Kataoka, Omatsu, & Nokami, 2012).

Heterocyclic Compound Synthesis

Another study focused on the synthesis and crystal structure of covalently hydrated thiazacyclazines, derivatives similar to the compound , further emphasizing the chemical's utility in exploring new heterocyclic compounds with potential applications across various fields of chemistry and materials science (Campaigne, Huffman, & Selby, 1979).

Future Directions

Thiophene and its derivatives, including this compound, have attracted great interest in industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.